Cas no 6285-68-3 (5-Methyl-1H-benzimidazol-2-amine)

5-Methyl-1H-benzimidazol-2-amine structure
6285-68-3 structure
Product Name:5-Methyl-1H-benzimidazol-2-amine
CAS No:6285-68-3
MF:C8H9N3
MW:147.177160978317
MDL:MFCD01658297
CID:511113
PubChem ID:80495
Update Time:2025-04-19

5-Methyl-1H-benzimidazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 6-Methyl-1H-benzo[d]imidazol-2-amine
    • 1H-Benzimidazol-2-amine,6-methyl-
    • 2-Amino-5-methylbenzimidazole
    • 5-Methyl-1H-benzimidazol-2-amine
    • 6-methyl-1H-Benzimidazol-2-amine
    • 5-methyl-1H-benzimidazol-2-amine(SALTDATA: FREE)
    • 1H-Benzimidazol-2-amine, 5-methyl-
    • SY042923
    • 5-Methyl-1H-benzimidazol-2-amine, AldrichCPR
    • TS-01926
    • NSC10547
    • SCHEMBL129665
    • AI3-60093
    • CHEMBL2392116
    • MFCD01658297
    • SCHEMBL19451945
    • AMINO-5-METHYLBENZIMIDAZOLE, 2-
    • 2-amino-5 -methylbenzimidazole
    • 6285-68-3
    • DTXSID20212022
    • NSC-10547
    • CCRIS 4356
    • MZZZAWDOYQWKMR-UHFFFAOYSA-N
    • 5-Methyl-2-aminobenzimidazole
    • NSC 10547
    • CS-0152915
    • AB09657
    • EN300-218891
    • DB-058099
    • UNII-44V7C5WTS8
    • 5-methyl-1H-1,3-benzodiazol-2-amine
    • ALBB-012403
    • 6-Methyl-1H-Benzoimidazol-2-Ylamine
    • AKOS011972709
    • 5-METHYL-1H-BENZO[D]IMIDAZOL-2-AMINE
    • BDBM50435708
    • Z995046368
    • 44V7C5WTS8
    • AKOS005173592
    • MDL: MFCD01658297
    • Inchi: 1S/C8H9N3/c1-5-2-3-6-7(4-5)11-8(9)10-6/h2-4H,1H3,(H3,9,10,11)
    • InChI Key: MZZZAWDOYQWKMR-UHFFFAOYSA-N
    • SMILES: N1C(N)=NC2C=CC(C)=CC1=2

Computed Properties

  • Exact Mass: 147.08000
  • Monoisotopic Mass: 147.08
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 54.7A^2

Experimental Properties

  • Density: 1.295
  • Boiling Point: 374.8°C at 760 mmHg
  • Flash Point: 208.3°C
  • Refractive Index: 1.736
  • PSA: 54.70000
  • LogP: 2.03470

5-Methyl-1H-benzimidazol-2-amine Security Information

  • Hazard Category Code: 41
  • Safety Instruction: 26-39
  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

5-Methyl-1H-benzimidazol-2-amine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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